Cas no 27344-43-0 (Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester)

• Product Name: Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester
• CAS No: 27344-43-0
• MF: C₁₈H₂₄O₆P₂
• MW: 398.327087402344
• CID: 279042
• PubChem ID: 11825473
• Update Time: 2025-04-19

Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester
• 1-(dimethoxyphosphorylmethyl)-4-[4-(dimethoxyphosphorylmethyl)phenyl]benzene
• 4,4'-BIS-(DIMEHTOXY PHOSPHONOMETHYL) BIPHENYL
• 4,4'-bis(dimethylphosphonomethyl)biphenyl
• EINECS 248-422-6
• Tetramethyl ((1,1'-biphenyl)-4,4'-diylbis(methylene))bisphosphonate
• AKOS015961077
• Q2816660
• 4,4'-BIS-(DIMETHOXY PHOSPHONOMETHYL) BIPHENYL
• 4,4'-Bis-(dimethoxy phosphonomethyl)biphenyl
• Tetramethyl [[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis(phosphonate)
• AC-12937
• tetramethyl biphenyl-4,4'-diylbis(methylene)diphosphonate
• 27344-43-0
• SCHEMBL7043203
• NS00050338
• 4,4'-Bis(dimethoxyphosphinylmethyl)biphenyl
• 4-DIMETHYLAMINOBENZOICACID2-N-BUTOXYETHYLESTER
• DTXSID00950056

• Inchi： 1S/C18H24O6P2/c1-21-25(19,22-2)13-15-5-9-17(10-6-15)18-11-7-16(8-12-18)14-26(20,23-3)24-4/h5-12H,13-14H2,1-4H3
• InChI Key： YVTQGHMZUNKCTQ-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)C1C=CC(=CC=1)CP(=O)(OC)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 398.10500
• Monoisotopic Mass: 398.10481248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 538.4°Cat760mmHg
• Flash Point: 292.4°C
• Refractive Index: 1.523
• PSA: 90.68000
• LogP: 5.32540